Cas no 1806514-45-3 (Methyl 2-bromo-5-(3-bromopropyl)phenylacetate)

• Product Name: Methyl 2-bromo-5-(3-bromopropyl)phenylacetate
• CAS No: 1806514-45-3
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4972834
• Update Time: 2025-05-23

Methyl 2-bromo-5-(3-bromopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(3-bromopropyl)phenylacetate

• Inchi： 1S/C12H14Br2O2/c1-16-12(15)8-10-7-9(3-2-6-13)4-5-11(10)14/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： IDCFYNIDGIRBIJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(=O)OC)CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-bromo-5-(3-bromopropyl)phenylacetate

Recent Advances in the Study of Methyl 2-bromo-5-(3-bromopropyl)phenylacetate (CAS: 1806514-45-3)

Methyl 2-bromo-5-(3-bromopropyl)phenylacetate (CAS: 1806514-45-3) is a brominated phenylacetate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromine substitutions, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and anticancer agents. The presence of bromine atoms at strategic positions enhances its reactivity, making it a valuable building block for complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 2-bromo-5-(3-bromopropyl)phenylacetate in the synthesis of novel kinase inhibitors. The study highlighted its efficacy as a precursor in the construction of pyrazole-based compounds, which exhibited significant inhibitory activity against cyclin-dependent kinases (CDKs). The researchers employed a multi-step synthetic route, starting with the bromination of phenylacetate derivatives, followed by esterification and subsequent functionalization. The resulting compounds demonstrated promising in vitro activity against cancer cell lines, with IC50 values in the low micromolar range.

Another notable application of Methyl 2-bromo-5-(3-bromopropyl)phenylacetate was reported in a 2022 ACS Chemical Biology article, where it was utilized as a key intermediate in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a emerging class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. The study demonstrated that the bromine atoms in Methyl 2-bromo-5-(3-bromopropyl)phenylacetate facilitated efficient cross-coupling reactions, enabling the synthesis of heterobifunctional molecules with high yield and purity. These PROTACs showed potent degradation of oncogenic proteins in preclinical models, underscoring the compound's utility in targeted protein degradation strategies.

Beyond its role in drug discovery, Methyl 2-bromo-5-(3-bromopropyl)phenylacetate has also been explored in materials science. A 2023 Chemical Communications paper described its use in the synthesis of brominated polymers with tunable electronic properties. The researchers found that the compound's bromine-rich structure allowed for precise control over polymer morphology and conductivity, making it a candidate for applications in organic electronics and sensors. This interdisciplinary approach highlights the compound's versatility and potential for innovation across multiple fields.

In conclusion, Methyl 2-bromo-5-(3-bromopropyl)phenylacetate (CAS: 1806514-45-3) represents a promising scaffold in chemical biology and medicinal chemistry. Its unique structural features enable diverse applications, from kinase inhibitor development to PROTAC synthesis and advanced materials. Future research should focus on optimizing its synthetic routes and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. The compound's continued study is expected to yield significant advancements in both academic and industrial settings.